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Compound of Interest

Compound Name: Thianthrene 5,10-dioxide

Cat. No.: B15195246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the spectroscopic properties of thianthrene and

its oxidized derivatives, thianthrene 5-oxide (Th-O) and thianthrene 5,5-dioxide (Th-O2). The

information presented is supported by experimental data from various spectroscopic

techniques, offering valuable insights for the identification and characterization of these

compounds in research and development settings.

Spectroscopic Data Summary
The following table summarizes the key spectroscopic data obtained for thianthrene,

thianthrene 5-oxide, and thianthrene 5,5-dioxide.
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Spectroscopic
Technique

Thianthrene
Thianthrene 5-
Oxide (Th-O)

Thianthrene 5,5-
Dioxide (Th-O2)

¹H NMR (CDCl₃, δ

ppm)

7.23 (m, 4H), 7.48 (m,

4H)[1]

7.41 (t, J = 7.6 Hz,

2H), 7.54 (t, J = 7.6

Hz, 2H), 7.61 (d, J =

7.6 Hz, 2H), 7.92 (d, J

= 7.8 Hz, 2H)[2]

~8.1-8.2 (m), ~7.7-7.8

(m)

¹³C NMR (CDCl₃, δ

ppm)
127.6, 128.8, 133.6

124.6, 128.57, 128.58,

129.2, 130.0, 141.6[2]

Not explicitly found in

search results.

IR Spectroscopy

(cm⁻¹)

Aromatic C-H stretch:

>3000, Aromatic C-C

stretch: 1500-1600,

Out-of-plane C-H

bend: 600-800, Ring

deformations: 300-

500[3]

3049, 2915, 2847,

1434, 1248, 1117,

1075 (S=O stretch),

1023, 748, 451[2]

Strong S=O stretching

bands expected.

Mass Spectrometry

(m/z)

Molecular Ion [M]⁺:

216[4]

Molecular Ion [M]⁺:

232[5]

Molecular Ion [M]⁺:

248[6]

UV-Vis Spectroscopy

(nm)
250, 300, 350

Not explicitly found in

search results.

Not explicitly found in

search results.

Oxidation Pathway of Thianthrene
The oxidation of thianthrene proceeds sequentially, first to thianthrene 5-oxide and then to

thianthrene 5,5-dioxide. This process involves the stepwise oxidation of the sulfur atoms within

the central dithiin ring.
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Oxidation Pathway of Thianthrene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Oxides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15195246#spectroscopic-comparison-of-thianthrene-
oxides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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